Cas no 1609396-29-3 (N-(3-phenoxybenzyl)-3-pentanamine hydrobromide)

• Product Name: N-(3-phenoxybenzyl)-3-pentanamine hydrobromide
• CAS No: 1609396-29-3
• MF: C₁₈H₂₄BrNO
• MW: 350.293264389038
• CID: 4608224
• Update Time: 2025-06-08

N-(3-phenoxybenzyl)-3-pentanamine hydrobromide Chemical and Physical Properties

Names and Identifiers

• N-(3-phenoxybenzyl)-3-pentanamine hydrobromide

• Inchi： 1S/C18H23NO.BrH/c1-3-16(4-2)19-14-15-9-8-12-18(13-15)20-17-10-6-5-7-11-17;/h5-13,16,19H,3-4,14H2,1-2H3;1H
• InChI Key： UUULVLAEORXMQX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC=C(CNC(CC)CC)C=1.Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 7

Additional information on N-(3-phenoxybenzyl)-3-pentanamine hydrobromide

Comprehensive Overview of N-(3-phenoxybenzyl)-3-pentanamine hydrobromide (CAS No. 1609396-29-3)

N-(3-phenoxybenzyl)-3-pentanamine hydrobromide (CAS No. 1609396-29-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique phenoxybenzyl and pentanamine structural motifs, is often explored for its potential applications in medicinal chemistry. Researchers are particularly interested in its hydrobromide salt form, which enhances solubility and stability, making it a candidate for further development in drug formulation.

The N-(3-phenoxybenzyl)-3-pentanamine hydrobromide structure features a phenoxybenzyl group attached to a pentanamine backbone, with a hydrobromide counterion. This configuration is pivotal for its interactions with biological targets, such as receptors or enzymes. The compound's CAS No. 1609396-29-3 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents. Its molecular weight and physicochemical properties are critical for researchers optimizing its performance in various applications.

In recent years, the demand for N-(3-phenoxybenzyl)-3-pentanamine hydrobromide has surged due to its potential role in addressing modern health challenges. For instance, its structural analogs have been investigated for their effects on neurological conditions, aligning with the growing public interest in mental health and cognitive enhancement. Searches for terms like "neuroprotective compounds" and "brain health supplements" reflect this trend, highlighting the relevance of such molecules in contemporary research.

From a synthetic chemistry perspective, N-(3-phenoxybenzyl)-3-pentanamine hydrobromide is synthesized through multi-step organic reactions, often involving amine alkylation and salt formation processes. The hydrobromide salt is preferred for its improved bioavailability, a key consideration in drug development. Researchers frequently search for "amine synthesis techniques" and "salt formation in pharmaceuticals," underscoring the technical interest in this compound's preparation.

The compound's potential extends beyond pharmaceuticals. Its phenoxybenzyl moiety is a common feature in agrochemicals, sparking curiosity about its utility in sustainable agriculture. With increasing global focus on eco-friendly pesticides and crop protection, N-(3-phenoxybenzyl)-3-pentanamine hydrobromide could contribute to innovations in this field. Queries like "green chemistry in agriculture" and "biodegradable agrochemicals" resonate with these applications.

Quality control and analytical characterization of N-(3-phenoxybenzyl)-3-pentanamine hydrobromide are essential for its reliable use. Techniques such as HPLC, NMR, and mass spectrometry are employed to verify purity and structure. These methods align with frequent searches for "analytical chemistry techniques" and "compound purity testing," reflecting the importance of rigorous standards in chemical research.

In summary, N-(3-phenoxybenzyl)-3-pentanamine hydrobromide (CAS No. 1609396-29-3) is a versatile compound with promising applications in pharmaceuticals and agrochemicals. Its unique structure, combined with the growing interest in neurohealth and sustainable chemistry, positions it as a valuable subject for ongoing research. By addressing these user-focused topics and leveraging SEO-friendly keywords, this overview aims to provide a comprehensive and engaging resource for scientists and industry professionals alike.